Cas no 2034577-30-3 (1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2,2-diphenylethan-1-one)

• Product Name: 1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2,2-diphenylethan-1-one
• CAS No: 2034577-30-3
• MF: C₂₃H₂₂FN₃O₂
• MW: 391.43808889389
• CID: 5965034
• PubChem ID: 119100766
• Update Time: 2025-05-20

1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2,2-diphenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2,2-diphenylethan-1-one
• F6480-3632
• 1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one
• 2034577-30-3
• 1-[3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl]-2,2-diphenylethanone
• 1-(3-((5-fluoropyrimidin-2-yl)oxy)piperidin-1-yl)-2,2-diphenylethanone
• AKOS026701518

• Inchi： 1S/C23H22FN3O2/c24-19-14-25-23(26-15-19)29-20-12-7-13-27(16-20)22(28)21(17-8-3-1-4-9-17)18-10-5-2-6-11-18/h1-6,8-11,14-15,20-21H,7,12-13,16H2
• InChI Key： OLLXXJKUMVTLRL-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1)OC1CN(C(C(C2C=CC=CC=2)C2C=CC=CC=2)=O)CCC1

Computed Properties

• Exact Mass: 391.16960512g/mol
• Monoisotopic Mass: 391.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.3Ų

Additional information on 1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2,2-diphenylethan-1-one

Introduction to 1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2,2-diphenylethan-1-one (CAS No. 2034577-30-3)

The compound 1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2,2-diphenylethan-1-one (CAS No. 2034577-30-3) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores for therapeutic applications. Its unique structural framework, combining a piperidine ring with a fluorinated pyrimidine moiety and a diphenylacetyl group, positions it as a promising candidate for further exploration in drug discovery.

At the core of this compound's potential lies its ability to modulate biological pathways through precise interactions with target proteins and enzymes. The presence of the 5-fluoropyrimidin-2-yl substituent is particularly noteworthy, as fluorine-containing heterocycles are widely recognized for their enhanced metabolic stability and binding affinity in small molecule drug candidates. This feature has been extensively studied in recent years, with numerous reports highlighting the benefits of fluorine incorporation in improving pharmacokinetic profiles and therapeutic efficacy.

The oxypiperidine core of the molecule introduces an additional layer of complexity, offering opportunities for selective binding and functionalization. Piperidine derivatives are well-documented in medicinal chemistry for their role as key pharmacophores in various therapeutic classes, including antiviral, anticancer, and central nervous system (CNS) drugs. The integration of an oxygen atom into the piperidine ring further enhances its potential as a scaffold for drug development by allowing for diverse chemical modifications and improved solubility.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes and interactions of such compounds with high precision. The diphenylethanone moiety at the C-terminal end of the molecule adds another dimension to its structural versatility, providing a platform for further derivatization and optimization. This group is often employed in medicinal chemistry to enhance lipophilicity and improve membrane permeability, crucial factors for oral bioavailability.

In the context of current research, 1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2,2-diphenylethan-1-one has garnered attention due to its potential applications in addressing unmet medical needs. For instance, studies have suggested its utility in developing inhibitors targeting enzymes involved in inflammatory pathways. The fluorinated pyrimidine ring is particularly relevant here, as it has been shown to enhance binding interactions with key residues in enzyme active sites, leading to increased potency and selectivity.

The compound's structural features also make it a valuable tool for exploring novel mechanisms of action. Researchers are increasingly interested in designing molecules that can simultaneously modulate multiple targets or engage allosteric sites on proteins. The combination of a piperidine scaffold with a fluorinated heterocycle provides a versatile platform for such investigations. Additionally, the diphenylacetyl group offers opportunities for further derivatization using strategies like click chemistry or biocatalysis, enabling rapid assembly of analogues with tailored properties.

From a synthetic perspective, 1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2,2-diphenylethan-1-one exemplifies the sophistication achievable through modern synthetic methodologies. The synthesis involves multi-step reactions that showcase advances in transition metal catalysis and orthogonal functionalization techniques. These approaches not only streamline the process but also allow for precise control over regiochemistry and stereochemistry, which are critical factors determining biological activity.

The compound's potential extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are continually seeking novel starting materials that can be optimized into lead compounds through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD). The unique combination of structural elements in 1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2,2-diphenylethan-1-one makes it an attractive candidate for such programs.

In conclusion, 1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-ylyl}-2,2-diphenylethanone (CAS No. 2034577-30-3) stands out as a structurally intriguing and biologically relevant compound with significant potential in medicinal chemistry. Its unique features position it as a valuable scaffold for developing novel therapeutics targeting various diseases. As research progresses, further exploration of its chemical space is anticipated to yield innovative solutions to pressing medical challenges.